Cas no 2227785-09-1 (rac-(1R,3R)-3-(2,6-difluoro-4-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine)

Technical Introduction: rac-(1R,3R)-3-(2,6-difluoro-4-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine is a chiral cyclopropane derivative featuring a difluorinated methoxyphenyl moiety. This compound exhibits structural rigidity due to the cyclopropane ring, enhancing its potential as a building block in medicinal chemistry and agrochemical applications. The presence of electron-withdrawing fluorine atoms and an electron-donating methoxy group on the phenyl ring offers tunable electronic properties, making it valuable for structure-activity relationship studies. The stereochemistry at the 1R,3R positions may influence biological activity, rendering it useful for enantioselective synthesis. Its stability and functional group diversity make it a versatile intermediate for developing pharmacologically active molecules or advanced materials.
rac-(1R,3R)-3-(2,6-difluoro-4-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine structure
2227785-09-1 structure
Product Name:rac-(1R,3R)-3-(2,6-difluoro-4-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine
CAS No:2227785-09-1
MF:C13H17F2NO
MW:241.276990652084
CID:5980073
PubChem ID:165647623
Update Time:2025-08-05

rac-(1R,3R)-3-(2,6-difluoro-4-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

    • rac-(1R,3R)-3-(2,6-difluoro-4-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine
    • EN300-1772234
    • 2227785-09-1
    • rac-[(1R,3R)-3-(2,6-difluoro-4-methoxyphenyl)-2,2-dimethylcyclopropyl]methanamine
    • Inchi: 1S/C13H17F2NO/c1-13(2)8(6-16)12(13)11-9(14)4-7(17-3)5-10(11)15/h4-5,8,12H,6,16H2,1-3H3/t8-,12+/m1/s1
    • InChI Key: APUQTEVAZRJTAC-PELKAZGASA-N
    • SMILES: FC1C=C(C=C(C=1[C@@H]1[C@@H](CN)C1(C)C)F)OC

Computed Properties

  • Exact Mass: 241.12782049g/mol
  • Monoisotopic Mass: 241.12782049g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 35.2Ų

rac-(1R,3R)-3-(2,6-difluoro-4-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine Pricemore >>

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rac-(1R,3R)-3-(2,6-difluoro-4-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine Related Literature

Additional information on rac-(1R,3R)-3-(2,6-difluoro-4-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine

Comprehensive Overview of rac-(1R,3R)-3-(2,6-difluoro-4-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227785-09-1)

The compound rac-(1R,3R)-3-(2,6-difluoro-4-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine, identified by its CAS No. 2227785-09-1, is a cyclopropylmethanamine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the 2,6-difluoro-4-methoxyphenyl moiety and the dimethylcyclopropyl ring, make it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance to current research trends.

In recent years, the demand for cyclopropyl-containing compounds has surged due to their stability and bioactivity. The rac-(1R,3R) stereochemistry of this compound further enhances its appeal, as chiral molecules often exhibit distinct biological effects. Researchers are particularly intrigued by its potential role in modulating enzyme activity or receptor binding, aligning with the growing focus on targeted drug design and precision medicine.

The 2,6-difluoro-4-methoxyphenyl group in this compound is noteworthy for its electron-withdrawing and steric effects, which can influence pharmacokinetics. Such structural motifs are frequently explored in agrochemicals and pharmaceutical intermediates, addressing user queries like "fluorinated phenyl compounds in drug discovery" or "methoxy group impact on bioavailability". These keywords reflect the compound's alignment with industry trends.

From a synthetic perspective, the dimethylcyclopropyl ring introduces rigidity, a feature often leveraged to improve metabolic stability. This resonates with searches such as "cyclopropyl derivatives in medicinal chemistry" or "strategies to enhance compound half-life". The compound’s CAS No. 2227785-09-1 serves as a critical identifier for researchers sourcing high-purity samples for assays.

Environmental and safety considerations are also paramount. While not classified as hazardous, its fluorinated and methoxy components warrant scrutiny under green chemistry principles. Queries like "sustainable synthesis of fluorinated aromatics" highlight the need for eco-friendly approaches, further emphasizing the compound's relevance to modern chemistry challenges.

In conclusion, rac-(1R,3R)-3-(2,6-difluoro-4-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine exemplifies the intersection of structural innovation and practical application. Its study addresses both academic curiosity and industrial demand, making it a compelling topic for researchers and professionals alike.

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